Cas no 2694725-74-9 ((9H-fluoren-9-yl)methyl 4-carbamimidoylpiperidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-carbamimidoylpiperidine-1-carboxylate
• CAS No: 2694725-74-9
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5613931
• PubChem ID: 165947566
• Update Time: 2025-07-19

(9H-fluoren-9-yl)methyl 4-carbamimidoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33050573
• (9H-fluoren-9-yl)methyl 4-carbamimidoylpiperidine-1-carboxylate
• 2694725-74-9

• Inchi： 1S/C21H23N3O2/c22-20(23)14-9-11-24(12-10-14)21(25)26-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H3,22,23)
• InChI Key： IMXPRGOKTKNJND-UHFFFAOYSA-N
• SMILES： O(C(N1CCC(C(=N)N)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.4Ų

Additional information on (9H-fluoren-9-yl)methyl 4-carbamimidoylpiperidine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-carbamimidoylpiperidine-1-carboxylate (CAS No. 2694725-74-9)

(9H-fluoren-9-yl)methyl 4-carbamimidoylpiperidine-1-carboxylate (CAS No. 2694725-74-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FMP-1C for brevity, is characterized by its unique structural features and potential applications in drug development. The compound's structure includes a fluorene moiety, which is a common aromatic system found in various bioactive molecules, and a piperidine ring functionalized with a carbamimidoyl group, making it a versatile candidate for pharmacological studies.

The fluorene core of FMP-1C contributes to its photophysical properties, which are crucial for applications in fluorescence-based assays and imaging techniques. The presence of the piperidine ring, coupled with the carbamimidoyl functionality, imparts specific chemical reactivity and biological activity, making this compound an attractive target for the synthesis of novel therapeutic agents. Recent studies have highlighted the potential of FMP-1C in modulating protein-protein interactions and enzyme activities, which are key processes in many disease pathways.

In the context of medicinal chemistry, FMP-1C has been explored for its ability to act as a prodrug or a drug delivery system. The carbamimidoyl group can be designed to release active metabolites under specific physiological conditions, enhancing the compound's therapeutic efficacy while minimizing side effects. This property is particularly valuable in the development of targeted therapies for conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

One of the notable applications of FMP-1C is in the field of neuropharmacology. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation and cognitive function, making FMP-1C a promising candidate for the treatment of psychiatric disorders such as depression and anxiety. Additionally, the compound's ability to cross the blood-brain barrier (BBB) efficiently enhances its potential as a therapeutic agent for central nervous system (CNS) disorders.

From a synthetic chemistry perspective, the preparation of FMP-1C involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the fluorene core through aromatic substitution reactions followed by functionalization of the piperidine ring with the carbamimidoyl group. Advances in green chemistry and catalysis have also led to more sustainable and efficient methods for synthesizing this compound, reducing environmental impact and improving overall process economics.

Recent studies have also explored the use of FMP-1C in combination therapies. For instance, when used in conjunction with existing drugs or other bioactive molecules, FMP-1C has shown synergistic effects that enhance treatment outcomes. This approach is particularly relevant in oncology, where combination therapies are often necessary to overcome drug resistance and improve patient survival rates.

In conclusion, (9H-fluoren-9-yl)methyl 4-carbamimidoylpiperidine-1-carboxylate (CAS No. 2694725-74-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, FMP-1C is likely to play an increasingly important role in advancing medical treatments for a wide range of diseases.